n-Hexylamine n-Hexylamine Hexylamine appears as a water-white liquid with an amine-like odor. Less dense than water and poorly soluble in water. Hence floats on water. May be toxic by inhalation, ingestion or skin absorption.
Hexylamine, also known as mono-N-hexylamine or 1-aminohexane, belongs to the class of organic compounds known as monoalkylamines. These are organic compounds containing an primary aliphatic amine group. Hexylamine exists as a solid, slightly soluble (in water), and a very strong basic compound (based on its pKa). Within the cell, hexylamine is primarily located in the cytoplasm. Hexylamine has an ammoniacal, fishy, and musty taste.
1-hexanamine is a 6-carbon primary aliphatic amine. It has a role as a metabolite.
Brand Name: Vulcanchem
CAS No.: 111-26-2
VCID: VC0090201
InChI: InChI=1S/C6H15N/c1-2-3-4-5-6-7/h2-7H2,1H3
SMILES: CCCCCCN
Molecular Formula: C6H15N
CH3(CH2)5NH2
C6H15N
Molecular Weight: 101.19 g/mol

n-Hexylamine

CAS No.: 111-26-2

Main Products

VCID: VC0090201

Molecular Formula: C6H15N
CH3(CH2)5NH2
C6H15N

Molecular Weight: 101.19 g/mol

n-Hexylamine - 111-26-2

CAS No. 111-26-2
Product Name n-Hexylamine
Molecular Formula C6H15N
CH3(CH2)5NH2
C6H15N
Molecular Weight 101.19 g/mol
IUPAC Name hexan-1-amine
Standard InChI InChI=1S/C6H15N/c1-2-3-4-5-6-7/h2-7H2,1H3
Standard InChIKey BMVXCPBXGZKUPN-UHFFFAOYSA-N
SMILES CCCCCCN
Canonical SMILES CCCCCCN
Boiling Point 132.8 °C
132 °C
131-132 °C
Colorform Water-white liquid
Colorless liquid
Density 0.7660 g/cu cm at 20 °C
Relative density (water = 1): 0.77
0.761-0.767
Flash Point 85 °F (NFPA, 2010)
85 °F (29 °C) (Open cup)
27 °C (81 °F) (Closed cup)
29 °C o.c.
Melting Point -22.9 °C
-21 °C
-22.9°C
Physical Description Hexylamine appears as a water-white liquid with an amine-like odor. Less dense than water and poorly soluble in water. Hence floats on water. May be toxic by inhalation, ingestion or skin absorption.
Liquid
COLOURLESS LIQUID.
Colourless to yellow liquid; Fishy aroma
Description Hexylamine appears as a water-white liquid with an amine-like odor. Less dense than water and poorly soluble in water. Hence floats on water. May be toxic by inhalation, ingestion or skin absorption.
Hexylamine, also known as mono-N-hexylamine or 1-aminohexane, belongs to the class of organic compounds known as monoalkylamines. These are organic compounds containing an primary aliphatic amine group. Hexylamine exists as a solid, slightly soluble (in water), and a very strong basic compound (based on its pKa). Within the cell, hexylamine is primarily located in the cytoplasm. Hexylamine has an ammoniacal, fishy, and musty taste.
1-hexanamine is a 6-carbon primary aliphatic amine. It has a role as a metabolite.
Related CAS 142-81-4 (hydrochloride)
Shelf Life Stable under recommended storage conditions.
Solubility 0.12 M
12 mg/mL at 25 °C
In water, 12,000 mg/L at 20-25 °C
Miscibile in ethanol, ether; soluble in chloroform
Solubility in water, g/100ml: 1.2
Soluble in water
Soluble (in ethanol)
Synonyms hexylamine
hexylamine hydrobromide
hexylamine hydrochloride
Vapor Density 3.49 (Air = 1)
Relative vapor density (air = 1): 3.5
Vapor Pressure 8.99 mmHg
7.95 mm Hg at 20 °C
Vapor pressure, kPa at 20 °C: 0.87
PubChem Compound 8102
Last Modified Nov 11 2021
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